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Introduction
Tetrakis(2-ethoxyethyl) orthosilicate (CAS No. 18407-94-8) is an organosilicon compound

with increasing significance in materials science and biotechnology.[1][2] As a precursor in the

sol-gel process, it enables the formation of silica-based materials with tunable properties.[2] Its

unique molecular structure, featuring four 2-ethoxyethyl groups attached to a central silicon

atom, influences its reactivity and makes it a valuable component in the development of

advanced materials, including biocompatible coatings and drug delivery systems.[2] This

technical guide provides a comprehensive overview of the physical and chemical properties of

Tetrakis(2-ethoxyethyl) orthosilicate, detailed experimental protocols for its use, and a

visualization of its role in common applications.

Core Physical and Chemical Properties
The physical and chemical characteristics of Tetrakis(2-ethoxyethyl) orthosilicate are

fundamental to its application in various scientific fields. A summary of these properties is

presented below.
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Physical Properties
A compilation of the key physical data for Tetrakis(2-ethoxyethyl) orthosilicate is provided in

Table 1. This data is essential for handling, storage, and processing of the compound.

Property Value Source(s)

Molecular Formula C16H36O8Si [2][3]

Molecular Weight 384.54 g/mol [2][3]

Appearance Liquid [1]

Boiling Point 200 °C @ 0.1 mm Hg [1][4][5]

Melting Point < 0 °C [1][4]

Density 1.02 g/cm³ [1][4][5]

Refractive Index 1.422 [1][4]

Vapor Pressure < 0.1 mm Hg @ 25°C [1]

Table 1: Physical Properties of Tetrakis(2-ethoxyethyl) orthosilicate

Chemical Properties
The chemical behavior of Tetrakis(2-ethoxyethyl) orthosilicate, particularly its reactivity and

solubility, dictates its utility in synthesis and formulation. Table 2 outlines its key chemical

characteristics.
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Property Description Source(s)

IUPAC Name tetrakis(2-ethoxyethyl) silicate [2]

Synonyms

Silicic acid (H4SiO4),

tetrakis(2-ethoxyethyl) ester;

Tetraethoxyethyl orthosilicate

[3][6]

Solubility
Reacts with water. Soluble in

many organic solvents.
[1][3]

Stability

Stable under recommended

storage conditions. Material

decomposes slowly in contact

with moist air or water.

[1]

Reactivity

Undergoes hydrolysis and

condensation reactions in the

presence of water and a

catalyst (acid or base) to form

silica networks.

[2]

Table 2: Chemical Properties of Tetrakis(2-ethoxyethyl) orthosilicate

Chemical Reactivity and Mechanisms
The primary chemical reaction of interest for Tetrakis(2-ethoxyethyl) orthosilicate is its

hydrolysis and subsequent condensation, which is the foundation of the sol-gel process.[2]

Hydrolysis and Condensation
The sol-gel process involves two main reactions:

Hydrolysis: The ethoxyethyl groups (-OCH2CH2OCH2CH3) attached to the silicon atom are

replaced by hydroxyl groups (-OH) upon reaction with water. This reaction is typically

catalyzed by an acid or a base.

Si(OCH2CH2OCH2CH3)4 + 4H2O → Si(OH)4 + 4HOCH2CH2OCH2CH3
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Condensation: The resulting silanol groups (Si-OH) react with each other or with remaining

ethoxyethyl groups to form siloxane bridges (Si-O-Si), releasing water or ethanol as a

byproduct. This process leads to the formation of a three-dimensional silica network, which

constitutes the gel.

2Si(OH)4 → (HO)3Si-O-Si(OH)3 + H2O

The rate of these reactions is influenced by factors such as the pH of the solution, the water-to-

silicate ratio, temperature, and the solvent used. Compared to smaller alkoxysilanes like

tetraethyl orthosilicate (TEOS), the bulkier 2-ethoxyethyl groups in Tetrakis(2-ethoxyethyl)
orthosilicate can lead to a slower hydrolysis rate.

Experimental Protocols
The following are detailed methodologies for key experiments involving Tetrakis(2-
ethoxyethyl) orthosilicate.

Protocol 1: Sol-Gel Synthesis of Silica Nanoparticles for
Drug Encapsulation
This protocol outlines a general procedure for the synthesis of silica nanoparticles using

Tetrakis(2-ethoxyethyl) orthosilicate as a precursor, suitable for the encapsulation of

therapeutic agents.

Materials:

Tetrakis(2-ethoxyethyl) orthosilicate

Ethanol (absolute)

Deionized water

Ammonium hydroxide (catalyst)

Drug to be encapsulated

Phosphate-buffered saline (PBS) for release studies
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Procedure:

Preparation of the Alkoxide Solution: In a clean, dry flask, prepare a solution of Tetrakis(2-
ethoxyethyl) orthosilicate in ethanol. The concentration will depend on the desired final

particle size and can be optimized.

Preparation of the Catalyst Solution: In a separate beaker, mix deionized water and ethanol.

To this solution, add the desired amount of ammonium hydroxide as a catalyst.

Drug Dissolution: Dissolve the therapeutic agent in the catalyst solution. The concentration of

the drug should be determined based on the desired loading capacity.

Hydrolysis and Condensation: Under vigorous stirring, rapidly add the alkoxide solution to

the catalyst-drug solution.

Gelation: Continue stirring for a predetermined time (e.g., 2-24 hours) at room temperature

to allow for the formation of a stable colloidal suspension of silica nanoparticles (the "sol")

and subsequent gelation.

Nanoparticle Isolation and Washing: The resulting silica nanoparticles encapsulating the

drug can be isolated by centrifugation. The pellet should be washed multiple times with

ethanol and then deionized water to remove unreacted precursors and catalyst.

Drying: The washed nanoparticles can be dried under vacuum or by lyophilization to obtain a

fine powder.

Drug Release Study: To characterize the release profile, a known amount of the drug-loaded

nanoparticles is suspended in a release medium (e.g., PBS at 37°C). At specific time

intervals, aliquots of the supernatant are withdrawn, and the concentration of the released

drug is quantified using a suitable analytical method (e.g., UV-Vis spectroscopy or HPLC).

Visualizations
The following diagrams illustrate key processes involving Tetrakis(2-ethoxyethyl)
orthosilicate.

Caption: Sol-Gel Process for Drug Encapsulation.
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Caption: Experimental Workflow of Sol-Gel Synthesis.

Conclusion
Tetrakis(2-ethoxyethyl) orthosilicate is a versatile precursor for the synthesis of silica-based

materials with significant potential in research and development, particularly in the

pharmaceutical and biomedical fields. Its distinct physical and chemical properties, especially

its controlled hydrolysis rate, offer advantages in the formation of well-defined silica networks.

The provided experimental protocols and workflow diagrams serve as a foundational guide for

scientists and researchers to explore the applications of this compound in creating innovative

materials for drug delivery and other advanced technologies. Further research into optimizing

reaction conditions and exploring the full range of its applications is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b091935?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

